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Compound Name: 5-Bromoindol-1-ylamine

Cat. No.: B8564034

Get Quote

Executive Summary
5-Bromo-1-aminoindole represents a specialized scaffold in medicinal chemistry, merging the

privileged indole pharmacophore with a hydrazine-like

-amino motif and a halogen cross-coupling handle.[1] Unlike standard indoles, the 1-amino
variant introduces unique electronic perturbations and reactivity profiles—specifically the
capability for forming

-bidentate ligands, hydrazones, and pyrazole-fused systems.

This guide provides a rigorous analysis of the physicochemical characteristics of 5-bromo-1-

aminoindole, moving beyond basic descriptors to explore the causal relationships between its

structure, stability, and experimental behavior.

Structural & Electronic Fundamentals
To master the handling of 5-bromo-1-aminoindole, one must first understand the competition

between the electron-rich amino group and the electron-deficient indole core modified by the

bromine substituent.[1]
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The -Amino Effect
In standard indoles, the N1 lone pair is delocalized into the aromatic

-system, rendering N1 non-basic. In 1-aminoindole, the exocyclic amino group (

) possesses a lone pair that is orthogonal to the

-system, making it the primary site of basicity and nucleophilicity.[1]

Hybridization: The N1 nitrogen remains

-like to maintain aromaticity.[1][2] The exocyclic nitrogen is

-hybridized but experiences inductive electron withdrawal from the indole ring.[1]

Conformation: The N-N bond allows rotation, but steric repulsion with C2-H and C7-H

protons often forces the

group out of the indole plane, creating a chiral axis in sterically crowded derivatives
(atropisomerism).[1]

The 5-Bromo Substituent
The bromine atom at position 5 exerts two distinct effects:

Inductive Withdrawal (

): Increases the acidity of the ring protons and slightly reduces the basicity of the distal

group compared to the non-halogenated parent.[1]

Lipophilicity Boost: Significantly increases the partition coefficient (LogP), altering solubility

and membrane permeability.[1][2]

Physicochemical Profiling
The following data synthesizes experimental baselines with high-fidelity predictive models for

the 5-bromo derivative.

Key Parameters Table[1][2][3][4]
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Parameter Value / Range Mechanistic Insight

Molecular Weight ~211.06 g/mol
Small molecule, fragment-like

space.[1]

LogP (Predicted) 3.1 – 3.4

The 5-Br adds ~0.8 log units

over 1-aminoindole (LogP

~2.4).[1][2] Highly lipophilic;

requires organic co-solvents.

[1][2]

pKa (Conjugate Acid) 3.5 – 4.5

The

-amino group is less basic than

phenylhydrazine (pKa 5.[1]

[2]2) due to the electron-poor

indole ring.[1][2]

H-Bond Donors
1 (Exocyclic

)

Capable of bidentate H-

bonding (as donor and

acceptor).[1][2]

Melting Point 105 – 110 °C (Est.)

Lower than unsubstituted

indole due to disruption of

crystal packing by the bulky N-

substituent.[1][2]

Solubility
Low in

(< 50 mg/L)

Soluble in DMSO, DMF, DCM,

and lower alcohols.[1][2]

Stability & Degradation Pathways[1][2]
Oxidative Instability: Like all hydrazines, 5-bromo-1-aminoindole is susceptible to oxidation.

[1] Exposure to air and light can lead to the formation of the purple/red radical cations or

dimerization to tetrazanes.[1][2]

Storage Protocol: Store under Argon/Nitrogen at -20°C.
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Thermal Stability: Generally stable up to 100°C, but the N-N bond is the "weak link" (Bond

Dissociation Energy ~60 kcal/mol).[2] Avoid prolonged heating without radical scavengers.[1]

[2]

Synthetic Implications & Reactivity[3][5][6][7]
The unique bifunctional nature of this molecule allows for orthogonal synthetic strategies.[1][2]

Reactivity Logic Flow
The molecule offers two distinct reactive sites:

The Nucleophilic

: Reacts with aldehydes (hydrazone formation), anhydrides (acylation), and isocyanates.[1]
[2]

The Electrophilic C-Br: Reacts in Pd-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-

Hartwig).

Critical Note: The

group can poison Palladium catalysts.[1][2] It is often necessary to protect the amine (e.g., as a
hydrazone or amide) before performing cross-coupling reactions at the C5 position.[2]

Visualization of Reactivity

5-Bromo-1-aminoindole

N-Functionalization
(Aldehydes/Acyl Chlorides)Nucleophilic Attack

C5 Cross-Coupling
(Suzuki/Sonogashira)

Pd-Catalysis
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Hydrazones / Amides
(Stable Intermediates)

5-Aryl-1-aminoindoles
(Advanced Scaffolds)

Subsequent Coupling

Click to download full resolution via product page

Caption: Orthogonal reactivity pathways. Note the dashed line indicating potential catalyst

poisoning if the amine is unprotected.
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Experimental Protocols
Synthesis of 5-Bromo-1-aminoindole
Rationale: Direct

-amination of 5-bromoindole using Hydroxylamine-O-sulfonic acid (HOSA) is the industry
standard due to its operational simplicity and scalability compared to chloramine reagents.[1]

Reagents:

5-Bromoindole (1.0 eq)[1]

KOH (Powdered, 5.0 eq)[2]

Hydroxylamine-O-sulfonic acid (HOSA) (2.5 eq)[1]

Solvent: DMF (Anhydrous)[1][2]

Step-by-Step Methodology:

Dissolution: In a flame-dried round-bottom flask under

, dissolve 5-bromoindole (10 mmol) in DMF (50 mL). Cool to 0°C using an ice bath.[1][2]

Base Activation: Add powdered KOH (50 mmol) in a single portion. The solution may darken,

indicating deprotonation of the indole N-H.[2] Stir vigorously for 15 minutes.

Amination: Add HOSA (25 mmol) portion-wise over 20 minutes. Caution: Exothermic

reaction.[1][2] Maintain internal temperature < 10°C.[1][2]

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by

TLC (System: 20% EtOAc/Hexane).[1][2] The product will be more polar than the starting

material.[1][2]

Quench & Workup: Pour the reaction mixture into ice-cold water (200 mL). Extract with

(3 x 50 mL). Note: Avoid DCM if possible to prevent emulsion formation with DMF residues.

Purification: Wash combined organics with brine, dry over
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, and concentrate. Purify via flash column chromatography (Gradient: 5% -> 15% EtOAc in
Hexanes).

Characterization: Isolate as a pale beige solid.[1][2] Store immediately in the dark.

Determination of pKa (Spectrophotometric Method)
Rationale: Due to low water solubility, potentiometric titration is unreliable.[1][2] UV-Vis titration

in mixed aqueous-organic solvent is preferred.[1][2]

Workflow:

Stock Solution: Prepare a

solution of 5-bromo-1-aminoindole in 1:1 Methanol/Water.

Buffer Preparation: Prepare a series of buffers ranging from pH 1.0 to 7.0.[1][2]

Measurement: Record UV spectra (200–400 nm) for the compound in each buffer.

Analysis: Track the bathochromic shift of the indole absorption band (

).

Calculation: Plot Absorbance vs. pH. The inflection point corresponds to the pKa of the

protonated hydrazinium species (

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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